Cas no 80689-16-3 (6-Methoxy-4-methyl-2(3H)-benzothiazolone)
80689-16-3 structure
Product Name:6-Methoxy-4-methyl-2(3H)-benzothiazolone
CAS No:80689-16-3
MF:C9H9NO2S
MW:195.238260984421
CID:60249
PubChem ID:3066915
Update Time:2025-04-18
6-Methoxy-4-methyl-2(3H)-benzothiazolone Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-4-methyl-2(3H)-benzothiazolone
- 6-methoxy-4-methyl-3H-1,3-benzothiazol-2-one
- 2(3H)-Benzothiazolone,6-methoxy-4-methyl
- 6-Methoxy-4-methyl-2(3H)-benzothiazolon [German]
- 2(3H)-Benzothiazolone, 6-methoxy-4-methyl-
- 2(3H)-Benzothiazolone,6-methoxy-4-methyl-(9CI)
- 6-Methoxy-4-methyl-2(3H)-benzothiazolon
- 80689-16-3
- 6-methoxy-4-methylbenzo[d]thiazol-2(3H)-one
- 6-methoxy-4-methyl-2,3-dihydro-1,3-benzothiazol-2-one
- SCHEMBL11342556
- AKOS006276543
- DTXSID80230505
- 2(3H)-Benzothiazolone,6-methoxy-4-methyl-
-
- Inchi： 1S/C9H9NO2S/c1-5-3-6(12-2)4-7-8(5)10-9(11)13-7/h3-4H,1-2H3,(H,10,11)
- InChI Key： SOZONSXBIDNNRB-UHFFFAOYSA-N
- SMILES： S1C(NC2=C1C=C(C=C2C)OC)=O
Computed Properties
- Exact Mass: 195.03500
- Monoisotopic Mass: 195.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 70.33000
- LogP: 1.90660
6-Methoxy-4-methyl-2(3H)-benzothiazolone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M244575-50mg |
6-Methoxy-4-methyl-2(3H)-benzothiazolone |
80689-16-3 | 50mg |
$ 215.00 | 2022-06-04 | ||
| TRC | M244575-100mg |
6-Methoxy-4-methyl-2(3H)-benzothiazolone |
80689-16-3 | 100mg |
$ 355.00 | 2022-06-04 | ||
| TRC | M244575-250mg |
6-Methoxy-4-methyl-2(3H)-benzothiazolone |
80689-16-3 | 250mg |
$ 700.00 | 2022-06-04 |
6-Methoxy-4-methyl-2(3H)-benzothiazolone Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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